Cas no 101767-83-3 (1-Benzyl-3-(phenylsulfonyl)pyrrolidine)

• Product Name: 1-Benzyl-3-(phenylsulfonyl)pyrrolidine
• CAS No: 101767-83-3
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 62253
• PubChem ID: 11808794
• Update Time: 2024-11-04

1-Benzyl-3-(phenylsulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(phenylsulfonyl)pyrrolidine
• 3-(benzenesulfonyl)-1-benzylpyrrolidine
• Pyrrolidine, 1-(phenylMethyl)-3-(phenylsulfonyl)-
• 1-(phenylmethyl)-3-(phenylsulfonyl)pyrrolidine
• DTXSID60473276
• FT-0765625
• OTTOUOKAVIJSMY-UHFFFAOYSA-N
• 101767-83-3
• SCHEMBL10800201
• DB-058667

• Inchi： 1S/C17H19NO2S/c19-21(20,16-9-5-2-6-10-16)17-11-12-18(14-17)13-15-7-3-1-4-8-15/h1-10,17H,11-14H2
• InChI Key： OTTOUOKAVIJSMY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 301.11377
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 469.6 °C at 760 mmHg
• Flash Point: 237.8 °C
• PSA: 37.38
• LogP: 3.75350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds